Cas no 100482-86-8 (Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-)
100482-86-8 structure
Product Name:Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-
CAS No:100482-86-8
MF:C8H10F6O2
MW:252.154223918915
CID:196222
PubChem ID:379447
Update Time:2025-04-19
Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-
- 4,4,4-trifluoro-3-hydroxy-2-propan-2-yl-3-(trifluoromethyl)butanal
- 2-(1-Hydroxy-2,2,2-trifluoro-1-trifluoromethyl)ethyl-3-methylbutyraldehyde
- 3-Hydroxy-2-isopropyl-4,4,4-trifluoro-3-trifluoromethylbutyraldehyde
- 4,4,4-Trifluoro-3-hydroxy-2-isopropyl-3-(trifluoromethyl)butanal
- AC1L8E9O
- AC1Q4IEB
- ACMC-20b6io
- Butyraldehyde, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-3-methyl-
- NSC663995
- Butanal, 4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)-?
- NSC-663995
- 100482-86-8
- CHEMBL2006602
- DTXSID80905544
- NCI60_022013
- 4,4,4-Trifluoro-3-hydroxy-2-(propan-2-yl)-3-(trifluoromethyl)butanal
-
- Inchi: 1S/C8H10F6O2/c1-4(2)5(3-15)6(16,7(9,10)11)8(12,13)14/h3-5,16H,1-2H3
- InChI Key: OJZOHRDXAXKWNF-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(C(C=O)C(C)C)O)(F)F
Computed Properties
- Exact Mass: 252.0585
- Monoisotopic Mass: 252.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.334
- Boiling Point: 217.4°Cat760mmHg
- Flash Point: 85.3°C
- Refractive Index: 1.359
- PSA: 37.3
Butanal,4,4,4-trifluoro-3-hydroxy-2-(1-methylethyl)-3-(trifluoromethyl)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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